Cas no 925246-40-8 (1-(2-Oxopentan-3-yl)pyrrolidin-2-one)

1-(2-Oxopentan-3-yl)pyrrolidin-2-one structure
925246-40-8 structure
Product Name:1-(2-Oxopentan-3-yl)pyrrolidin-2-one
CAS No:925246-40-8
MF:C9H15NO2
MW:169.220902681351
CID:735956
Update Time:2023-08-03

1-(2-Oxopentan-3-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinone, 1-(1-ethyl-2-oxopropyl)-
    • 1-(2-oxopentan-3-yl)pyrrolidin-2-one
    • 1-(2-Oxopentan-3-yl)pyrrolidin-2-one
    • Inchi: 1S/C9H15NO2/c1-3-8(7(2)11)10-6-4-5-9(10)12/h8H,3-6H2,1-2H3
    • InChI Key: DYQQCZNFMAUFMY-UHFFFAOYSA-N
    • SMILES: O=C1CCCN1C(C(C)=O)CC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Topological Polar Surface Area: 37.4
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